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Compound of Interest

Compound Name: TU-2100

Cat. No.: B1683275 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. This document provides a comprehensive guide to the proper disposal

procedures for TU-2100, a compound identified as bis[2-(ethoxycarbonyl)phenyl] azelaate

(CAS No. 207972-39-2). While a specific Safety Data Sheet (SDS) for TU-2100 is not readily

available in public domains, by examining its constituent components, such as ethyl salicylate,

and adhering to general best practices for laboratory chemical waste management, a safe

disposal protocol can be established.

Chemical and Physical Properties
Understanding the properties of a chemical is the first step toward safe handling and disposal.

The table below summarizes the known properties of TU-2100 and its relevant component,

ethyl salicylate. This data is crucial for assessing potential hazards and determining the

appropriate disposal pathway.
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Property
TU-2100 (bis[2-
(ethoxycarbonyl)phenyl]
azelaate)

Ethyl Salicylate
(Component)

CAS Number 207972-39-2 118-61-6

Molecular Formula C27H32O8 C9H10O3

Appearance Solid Colorless liquid

Hazards Not fully characterized.

Harmful if swallowed, Causes

skin and eye irritation, Harmful

to aquatic life.[1][2]

Personal Protective Equipment

(PPE)

Standard laboratory PPE

(gloves, goggles, lab coat)

Safety glasses, chemical

resistant gloves, lab coat.[1]

Experimental Protocol for Safe Disposal of TU-2100
The following step-by-step protocol should be followed for the safe disposal of TU-2100. This

procedure is based on general guidelines for laboratory chemical waste and information

derived from the handling of similar compounds.

1. Waste Identification and Segregation:

Treat all TU-2100 waste as hazardous chemical waste.

Do not mix TU-2100 waste with other waste streams unless compatibility has been

confirmed. Incompatible chemicals can react violently, producing heat or toxic gases.

Segregate solid waste (e.g., contaminated gloves, weigh boats) from liquid waste (e.g.,

solutions containing TU-2100).

2. Personal Protective Equipment (PPE):

Always wear appropriate PPE when handling TU-2100 waste. This includes:

Chemical-resistant gloves (e.g., nitrile).
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Safety goggles or a face shield.

A laboratory coat.

3. Waste Collection and Storage:

Use a designated, properly labeled, and leak-proof container for TU-2100 waste. The

container must be compatible with the chemical.

The waste container label should clearly state "Hazardous Waste" and list the full chemical

name: "bis[2-(ethoxycarbonyl)phenyl] azelaate".

Keep the waste container closed at all times, except when adding waste.

Store the waste container in a designated satellite accumulation area within the laboratory.

This area should be away from ignition sources and incompatible chemicals.

4. Disposal Procedure:

Unused or Expired TU-2100:

If the original container is intact and properly labeled, it can be disposed of directly as

hazardous waste.

Do not attempt to open expired or compromised containers. Contact your institution's

Environmental Health and Safety (EHS) office for guidance.

Contaminated Labware (e.g., glassware, plasticware):

Decontaminate glassware by rinsing it three times with a suitable solvent (e.g., ethanol or

acetone). Collect the rinsate as hazardous liquid waste.

After triple-rinsing, the glassware can typically be washed and reused. If disposal is

necessary, it can often be disposed of as non-hazardous waste, but confirm this with your

institutional guidelines.

Dispose of contaminated disposable labware (e.g., pipette tips, centrifuge tubes) in the

designated solid hazardous waste container.
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Spills:

In the event of a small spill, absorb the material with an inert absorbent (e.g., vermiculite,

sand).

Carefully sweep or scoop the absorbed material into the hazardous waste container.

Clean the spill area with soap and water.

For large spills, evacuate the area and contact your institution's EHS office immediately.

5. Final Disposal:

Contact your institution's EHS office to arrange for the pickup and disposal of the hazardous

waste container.

Do not dispose of TU-2100 down the drain or in the regular trash.[3][4] This is critical to

prevent environmental contamination and potential reactions in the sewer system.

TU-2100 Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of TU-2100.
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TU-2100 Disposal Workflow Diagram
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By following these procedures and the illustrated workflow, laboratory personnel can ensure

the safe and compliant disposal of TU-2100, contributing to a secure research environment and

minimizing environmental impact. Always consult your institution's specific chemical hygiene

plan and EHS guidelines for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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